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Compound of Interest

Compound Name: Biuret-15N3

Cat. No.: B12057607 Get Quote

Biuret-15N3: A Technical Guide for Researchers
An In-depth Technical Guide on the Core Properties and Applications of Biuret-15N3 for

Researchers, Scientists, and Drug Development Professionals.

Biuret-15N3 is the isotopically labeled form of biuret, where the three nitrogen atoms are

replaced with the heavy isotope, Nitrogen-15 (¹⁵N).[1][2] This stable isotope labeling makes it a

valuable tool in various analytical and research applications, particularly as an internal standard

for quantitative analysis by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

[3] Its chemical and physical properties are nearly identical to its unlabeled counterpart,

allowing it to mimic the behavior of biuret in biological and chemical systems while being

distinguishable by mass-sensitive and NMR-based analytical techniques.

Chemical Structure and Identification
Biuret-15N3 is a condensation product of two urea molecules, with all three nitrogen atoms

isotopically enriched. The IUPAC name for this compound is (¹⁵N)azanylcarbonylurea.[4]

The chemical structure of Biuret-15N3 is as follows:
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Caption: Chemical structure of Biuret-15N3.
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Physicochemical Properties
The key physicochemical properties of Biuret-15N3 and its unlabeled analogue are

summarized below. The isotopic labeling results in a higher molecular weight for Biuret-15N3.

Property Biuret-15N3 Biuret (unlabeled)

CAS Number 287484-46-2[4] 108-19-0

Molecular Formula C₂H₅¹⁵N₃O₂ C₂H₅N₃O₂

Molecular Weight 106.06 g/mol 103.08 g/mol

Appearance White solid White crystals or pellets

Melting Point 185-190 °C (decomposes) 190 °C (decomposes)

Isotopic Purity ≥98 atom % ¹⁵N Not Applicable

Solubility
DMSO (Slightly), Methanol

(Slightly, Heated)

Soluble in hot water; freely

soluble in alcohol; very slightly

soluble in ether. Water

solubility: 2.01 g/100g at 25°C,

53.5 g/100g at 105.5°C.

Stability Stable, hygroscopic.

Stable, hygroscopic.

Incompatible with strong

oxidizing agents and strong

bases.

Applications in Research and Drug Development
The primary utility of Biuret-15N3 lies in its application as an internal standard for quantitative

analytical methods. Stable isotope-labeled compounds are considered the gold standard for

quantitative mass spectrometry assays.

Key Applications Include:

Quantitative NMR (qNMR) Spectroscopy: Biuret-15N3 can be used as an internal standard

for the accurate quantification of analytes in a sample. By adding a precisely known amount
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of Biuret-15N3 to a sample, the concentration of the analyte of interest can be determined

by comparing the integral of the analyte's NMR signal to the integral of a signal from the

internal standard.

Isotope Dilution Mass Spectrometry (IDMS): In mass spectrometry, Biuret-15N3 serves as

an ideal internal standard for quantifying unlabeled biuret or other small molecules. The

labeled compound is added to the sample, and the ratio of the mass spectrometric signal of

the analyte to the signal of the labeled standard is used to determine the analyte's

concentration. This method corrects for sample loss during preparation and variations in

instrument response.

Metabolic Tracing: While less common for biuret itself, ¹⁵N-labeled compounds are widely

used to trace the metabolic fate of molecules in biological systems.

It is important to note that while the name "biuret" is associated with the Biuret test for protein

quantification, the reagent used in this colorimetric assay does not actually contain biuret. The

test is named due to the similarity in the chemical bonds that produce the characteristic color

change.

Biological Role and Signaling Pathways
Current scientific literature does not indicate a role for biuret as a signaling molecule in

biological pathways. Its primary biological significance is as a non-protein nitrogen source in

ruminant feed, where it is converted to protein by gut microorganisms. In agriculture, biuret is

considered an impurity in urea-based fertilizers and can be toxic to plants at high

concentrations. There is no evidence to suggest that Biuret-15N3 is involved in any specific

signaling pathways.

Experimental Protocols
While specific, detailed protocols for the use of Biuret-15N3 are often developed and optimized

in individual laboratories based on the specific analytical instrumentation and sample matrix,

the following provides a general workflow for its use as an internal standard in quantitative

NMR and Mass Spectrometry.
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General Workflow for Quantitative Analysis using Biuret-
15N3

Sample Preparation

Data Acquisition

Data Analysis

Accurately weigh the analyte
and Biuret-15N3 (Internal Standard)

Dissolve in an appropriate
deuterated solvent (for NMR)
or mobile phase (for LC-MS)

Vortex to ensure complete dissolution
and homogeneity

Acquire ¹H or ¹⁵N NMR spectrum
under quantitative conditions

qNMR

Perform LC-MS/MS analysis
in MRM or PRM mode

LC-MS

Integrate characteristic peaks of
analyte and internal standard

Generate extracted ion chromatograms
for analyte and internal standard

Calculate analyte concentration using
the ratio of integrals and known weights

Calculate analyte concentration based
on the peak area ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US4698443A - Biuret purification - Google Patents [patents.google.com]

2. Biuret | 108-19-0 [chemicalbook.com]

3. medchemexpress.com [medchemexpress.com]

4. Biuret Test | Overview, Process & Results - Lesson | Study.com [study.com]

To cite this document: BenchChem. [What is Biuret-15N3 and its chemical structure?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057607#what-is-biuret-15n3-and-its-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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